Cas no 2870652-68-7 (2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)- )

• Product Name: 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)-
• CAS No: 2870652-68-7
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 5563528
• Update Time: 2025-11-01

2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.0]hexane-1-carboxylic acid (ACI)
• 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)-

• Inchi： 1S/C8H6F5NO3/c9-7(10)3-1-2-14(4(15)8(11,12)13)6(3,7)5(16)17/h3H,1-2H2,(H,16,17)
• InChI Key： URLWPONGQMUZQJ-UHFFFAOYSA-N
• SMILES： O=C(C12C(C1(F)F)CCN2C(C(F)(F)F)=O)O

Additional information on 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)-

Research Brief on 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)- (CAS: 2870652-68-7)

In recent years, the compound 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)- (CAS: 2870652-68-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique structural features, has shown promise as a versatile intermediate in the synthesis of novel bioactive molecules. The presence of fluorine atoms and the trifluoroacetyl group enhances its potential for applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic routes and optimization of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient multi-step synthesis of 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid derivatives, including the 6,6-difluoro-2-(2,2,2-trifluoroacetyl)- variant. The study emphasized the use of asymmetric catalysis to achieve high enantiomeric purity, which is critical for its application in chiral drug development. The synthetic protocol also demonstrated scalability, making it suitable for industrial production.

The pharmacological potential of this compound has been explored in several preclinical studies. For instance, research published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its role as a key intermediate in the synthesis of protease inhibitors. The study reported that derivatives of this scaffold exhibited potent inhibitory activity against serine proteases, which are implicated in various diseases, including viral infections and inflammatory disorders. The trifluoroacetyl group was found to enhance binding affinity through hydrophobic interactions with the enzyme's active site.

Another notable application of 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)- is in the field of radiopharmaceuticals. A 2024 study in the European Journal of Medicinal Chemistry described its use as a precursor for fluorine-18 labeled compounds, which are valuable for positron emission tomography (PET) imaging. The researchers successfully incorporated the fluorine-18 isotope into the scaffold, yielding a radiotracer with high stability and target specificity for imaging neurodegenerative diseases.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as the cost of raw materials, the complexity of synthesis, and the need for further toxicological evaluations were highlighted in a recent review article in Chemical Reviews (2024). The review called for collaborative efforts between academia and industry to address these challenges and unlock the full potential of this scaffold in drug development.

In conclusion, 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-2-(2,2,2-trifluoroacetyl)- (CAS: 2870652-68-7) represents a promising candidate for the development of novel therapeutics and imaging agents. Ongoing research is expected to further elucidate its pharmacological properties and expand its applications in the chemical biology and pharmaceutical fields.